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Compound of Interest

Compound Name: Urea-13C,15N2

Cat. No.: B131032 Get Quote

Essential Safety and Handling Guide for Urea-
¹³C,¹⁵N₂
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Urea-¹³C,¹⁵N₂ in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure safe handling and minimize risks.

Personal Protective Equipment (PPE)
When handling Urea-¹³C,¹⁵N₂, a solid, stable isotope-labeled compound, proper personal

protective equipment is crucial to prevent exposure. The following table summarizes the

recommended PPE.
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Protection Type Recommended Equipment
Standards and
Specifications

Eye/Face Protection

Chemical safety goggles or

safety glasses with side

shields.

Conforming to OSHA s 29 CFR

1910.133 or European

Standard EN166.[1]

Hand Protection
Wear appropriate protective

gloves (e.g., nitrile gloves).

Refer to Australian and New

Zealand Standard AS/NZS

2161 for protective gloves.[2]

Skin and Body Protection

Lab coat or other protective

clothing to prevent skin

exposure.

Refer to Australian and New

Zealand Standard AS/NZS

4501 for occupational

protective clothing.[2]

Respiratory Protection

A dust mask (e.g., N95, P1, or

P2) is necessary if dust is

generated.[2]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is essential for safe handling.

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.

Work in a well-ventilated area. Use local exhaust ventilation if there is a risk of dust

formation.

Put on all required PPE as detailed in the table above.

Handling:

Avoid the formation of dust and aerosols.
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Do not get the substance in the eyes, on the skin, or on clothing.

Avoid ingestion and inhalation.

Keep the container tightly closed when not in use.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Some suppliers recommend storage at room temperature, while others suggest

refrigeration; always check the supplier's specific instructions.

Emergency Procedures
In case of accidental exposure, follow these first-aid measures:

After Inhalation: Move the person to fresh air. If symptoms persist, seek medical advice.

After Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with plenty

of water or shower.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

After Swallowing: Rinse mouth and make the victim drink water (two glasses at most).

Consult a doctor if feeling unwell.

In the event of a spill, avoid dust formation, sweep up the material, and place it into a suitable,

labeled container for disposal.

Disposal Plan
Proper disposal of Urea-¹³C,¹⁵N₂ and any contaminated materials is critical to prevent

environmental contamination.

Collection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect waste Urea-¹³C,¹⁵N₂ in a sealable and compatible waste container.

Ensure the container is clearly and correctly labeled as hazardous or chemical waste.

Storage of Waste:

Store the waste container in a designated area away from incompatible materials.

Disposal:

Dispose of the waste material in accordance with all applicable federal, state, and local

environmental regulations.

Surplus and non-recyclable solutions should be offered to a licensed disposal company.
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Urea-¹³C,¹⁵N₂ Safety and Handling Workflow

Preparation
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Emergency Procedures
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Ensure adequate ventilation
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Weigh/handle to minimize dust
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Caption: Workflow for the safe handling, storage, and disposal of Urea-¹³C,¹⁵N₂.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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